Cas no 2356855-45-1 (Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)-)

• Product Name: Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)-
• CAS No: 2356855-45-1
• MF: C₅H₆F₂O₃
• MW: 152.096148967743
• CID: 5853529
• PubChem ID: 155820817
• Update Time: 2025-10-24

Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)-
• 2,2-Difluoro-1-(hydroxymethyl)cyclopropane-1-carboxylic acid
• EN300-7077685
• 2356855-45-1

• Inchi： 1S/C5H6F2O3/c6-5(7)1-4(5,2-8)3(9)10/h8H,1-2H2,(H,9,10)
• InChI Key： IYWCUAVZFFBHDZ-UHFFFAOYSA-N
• SMILES： C1(CO)(C(O)=O)CC1(F)F

Computed Properties

• Exact Mass: 152.02850037g/mol
• Monoisotopic Mass: 152.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 273.6±40.0 °C(Predicted)
• pka: 2.96±0.50(Predicted)

Additional information on Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)-

Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)- (CAS No. 2356855-45-1): A Comprehensive Overview

Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)-, identified by its Chemical Abstracts Service (CAS) number 2356855-45-1, is a fluorinated derivative of cyclopropanecarboxylic acid with significant potential in pharmaceutical and chemical research. This compound features a unique structural motif that has garnered attention due to its distinctive reactivity and biological properties. The presence of both fluoro and hydroxymethyl substituents makes it a versatile intermediate for synthesizing various pharmacologically relevant molecules.

The compound's structure consists of a cyclopropane ring substituted with a carboxylic acid group at the 1-position, a difluoromethyl group at the 2-position, and a hydroxymethyl group at the 1-position. This arrangement imparts unique electronic and steric properties that influence its chemical behavior and potential applications. The fluoro substitution enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the hydroxymethyl group provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate drug efficacy and pharmacokinetics. The incorporation of fluorine atoms into molecular structures often leads to improved binding affinity, reduced metabolic degradation, and enhanced bioavailability. For instance, studies have shown that fluorinated analogs of existing drugs can exhibit superior therapeutic profiles compared to their non-fluorinated counterparts. The compound Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)- is no exception and has been explored in various contexts where these properties are advantageous.

The synthesis of Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include the introduction of the fluoro group via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Subsequent functionalization of the cyclopropane ring with the hydroxymethyl group is often achieved through reduction or hydroboration reactions. The synthesis must be conducted under controlled conditions to prevent unwanted side reactions and ensure the integrity of the desired structure.

The biological activity of Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)- has been investigated in several preclinical studies. Its unique structural features suggest potential applications in areas such as anti-inflammatory, antiviral, and anticancer therapies. For example, preliminary research indicates that this compound may interact with specific biological targets by modulating enzyme activity or receptor binding. The fluoro substituent can enhance binding interactions by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Meanwhile, the hydroxymethyl group provides a handle for further derivatization to fine-tune pharmacological properties.

In drug discovery pipelines, intermediates like Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)- play a crucial role in generating libraries of compounds for high-throughput screening. Their structural diversity allows researchers to explore different chemical spaces and identify novel lead candidates with desired therapeutic effects. Advanced computational methods such as molecular docking and quantum mechanical calculations are often employed to predict binding affinities and optimize lead structures based on data from related compounds.

The industrial production of this compound must adhere to stringent quality control measures to ensure consistency and reliability for research applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to verify purity and structural integrity. Additionally, regulatory guidelines must be followed to ensure safety during handling and storage.

The future prospects for Cyclopropanecarboxylic acid, 2,2-difluoro-1-(hydroxymethyl)- are promising as ongoing research continues to uncover new applications and synthetic strategies. Innovations in synthetic methodologies may enable more efficient production processes, while computational modeling can aid in designing derivatives with enhanced biological activity. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic solutions that address unmet medical needs.